Cas no 13645-74-4 (4,5-dibromo-2-methyl-2,3-dihydropyridazin-3-one)

4,5-dibromo-2-methyl-2,3-dihydropyridazin-3-one structure
13645-74-4 structure
Product Name:4,5-dibromo-2-methyl-2,3-dihydropyridazin-3-one
CAS No:13645-74-4
MF:C5H4Br2N2O
MW:267.906059265137
MDL:MFCD00135076
CID:183417
PubChem ID:203012
Update Time:2025-04-19

4,5-dibromo-2-methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Pyridazinone,4,5-dibromo-2-methyl-
    • 4,5-DIBROMO-2-METHYL-2,3-DIHYDROPYRIDAZIN-3-ONE
    • 4,5-Dibromo-2-methyl-2H-pyridazin-3-one
    • 4,5-dibromo-2-methylpyridazin-3-one
    • 2-methyl-4,5-dibromo-3(2H)-pyridazinone
    • 4,5-Dibromo-2-methyl-3(2H)-pyridazinone
    • 4,5-dibromo-2-methylpyridazin-3(2H)-one
    • 4,5-dibromo-2-methylpyridazin-3-(2H)-one
    • AC1L49MI
    • AG-C-35705
    • CTK6I3798
    • SureCN4292263
    • 13645-74-4
    • 1-methyl-4,5-dibromo-6-pyridazone
    • FT-0703173
    • SB33038
    • AKOS000135592
    • 3(2H)-Pyridazinone, 4,5-dibromo-2-methyl-
    • A924802
    • CS-0035690
    • AS-64161
    • W13474
    • MFCD00135076
    • EN300-74666
    • SCHEMBL4292263
    • Z364008430
    • DTXSID70159796
    • SY123617
    • DB-063145
    • 4,5-dibromo-2-methyl-2,3-dihydropyridazin-3-one
    • MDL: MFCD00135076
    • Inchi: 1S/C5H4Br2N2O/c1-9-5(10)4(7)3(6)2-8-9/h2H,1H3
    • InChI Key: SLVVMPLOQDFREV-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=NN(C)C1=O)Br

Computed Properties

  • Exact Mass: 265.86902
  • Monoisotopic Mass: 265.869
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • Density: 2.2
  • Boiling Point: 236.9°Cat760mmHg
  • Flash Point: 97.1°C
  • Refractive Index: 1.679
  • PSA: 32.67

4,5-dibromo-2-methyl-2,3-dihydropyridazin-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB489040-250 mg
4,5-Dibromo-2-methylpyridazin-3(2H)-one, 95%; .
13645-74-4 95%
250mg
€311.30 2023-06-15
abcr
AB489040-1 g
4,5-Dibromo-2-methylpyridazin-3(2H)-one, 95%; .
13645-74-4 95%
1g
€564.60 2023-06-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY123617-1g
4,5-Dibromo-2-methylpyridazin-3(2H)-one
13645-74-4 >97%
1g
¥1660.00 2024-07-09
TRC
D426693-10mg
4,5-dibromo-2-methylpyridazin-3-one
13645-74-4
10mg
$ 50.00 2022-06-05
TRC
D426693-50mg
4,5-dibromo-2-methylpyridazin-3-one
13645-74-4
50mg
$ 185.00 2022-06-05
TRC
D426693-100mg
4,5-dibromo-2-methylpyridazin-3-one
13645-74-4
100mg
$ 275.00 2022-06-05
Chemenu
CM164324-1g
4,5-Dibromo-2-methyl-2H-pyridazin-3-one
13645-74-4 95%
1g
$502 2021-08-05
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
68R0349-1g
4,5-Dibromo-2-methyl-2H-pyridazin-3-one
13645-74-4 96%
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2527.17CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
68R0349-5g
4,5-Dibromo-2-methyl-2H-pyridazin-3-one
13645-74-4 96%
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8463.46CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
68R0349-500mg
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13645-74-4 96%
500mg
1687.6CNY 2021-05-08

4,5-dibromo-2-methyl-2,3-dihydropyridazin-3-one Related Literature

  • 1. Novel heterocyclization of hydrazinopyridazinones with dimethyl acetylenedicarboxylate with dehydrogenation and rearrangement
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